Cas no 2410384-59-5 (COX-2/5-LOX-IN-2)

COX-2/5-LOX-IN-2 is a dual inhibitor targeting both cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX) enzymes, which are key mediators in inflammatory pathways. By simultaneously blocking these enzymes, the compound effectively modulates the production of pro-inflammatory prostaglandins and leukotrienes, offering a potential therapeutic approach for inflammatory conditions. Its selective inhibition of COX-2 minimizes gastrointestinal side effects commonly associated with non-selective COX inhibitors, while its action on 5-LOX further broadens its anti-inflammatory efficacy. This dual mechanism makes COX-2/5-LOX-IN-2 a promising candidate for research in inflammation-related disorders, including arthritis and chronic pain. The compound is characterized by its high specificity and well-documented biochemical activity in preclinical studies.
COX-2/5-LOX-IN-2 structure
COX-2/5-LOX-IN-2 structure
Product Name:COX-2/5-LOX-IN-2
CAS No:2410384-59-5
MF:C18H13N3O4S2
MW:399.44
CID:5147302
Update Time:2025-05-22

COX-2/5-LOX-IN-2 Chemical and Physical Properties

Names and Identifiers

    • 1H-Pyrazole-3-carboxylic acid, 1-[4-(aminosulfonyl)phenyl]-5-benzo[b]thien-2-yl-
    • COX-2/5-LOX-IN-2
    • Inchi: 1S/C18H13N3O4S2/c19-27(24,25)13-7-5-12(6-8-13)21-15(10-14(20-21)18(22)23)17-9-11-3-1-2-4-16(11)26-17/h1-10H,(H,22,23)(H2,19,24,25)
    • InChI Key: WQYDAOYIYVNTGB-UHFFFAOYSA-N
    • SMILES: S(N)(C1C=CC(N2N=C(C(O)=O)C=C2C2SC3=C(C=CC=C3)C=2)=CC=1)(=O)=O

COX-2/5-LOX-IN-2 Pricemore >>

Related Categories No. Product Name Cas No. Purity Specification Price update time Inquiry
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T61910-5 mg
COX-2/5-LOX-IN-2
2410384-59-5
5mg
¥7000.00 2023-02-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T61910-50 mg
COX-2/5-LOX-IN-2
2410384-59-5
50mg
¥13800.00 2023-02-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T61910-100 mg
COX-2/5-LOX-IN-2
2410384-59-5
100MG
¥17500.00 2023-02-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T61910-5mg
COX-2/5-LOX-IN-2
2410384-59-5
5mg
¥ 7000 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T61910-50mg
COX-2/5-LOX-IN-2
2410384-59-5
50mg
¥ 13800 2023-09-07
SHANG HAI TAO SHU Biotechnology Co., Ltd.
T61910-100mg
COX-2/5-LOX-IN-2
2410384-59-5
100mg
¥ 17500 2023-09-07

Additional information on COX-2/5-LOX-IN-2

COX-2/5-LOX-IN-2: A Promising Dual Inhibitor in Modern Pharmacology

The compound with CAS No 2410384-59-5, known as COX-2/5-LOX-IN-2, has emerged as a significant player in the field of pharmacology due to its dual inhibitory activity against cyclooxygenase-2 (COX-2) and 5-lipoxygenase (5-LOX). This dual targeting mechanism makes it a potential candidate for treating various inflammatory and oxidative stress-related conditions. Recent studies have highlighted its efficacy in preclinical models of arthritis, neurodegenerative diseases, and certain types of cancer, underscoring its broad therapeutic potential.

COX-2 inhibition is a well-established strategy for managing inflammation and pain. Traditional nonsteroidal anti-inflammatory drugs (NSAIDs) target both COX-1 and COX-2 enzymes, leading to unwanted side effects such as gastrointestinal ulcers. In contrast, selective COX-2 inhibitors like celecoxib have reduced these adverse effects but are still associated with cardiovascular risks. The development of COX-2/5-LOX-IN-2 represents a novel approach by simultaneously inhibiting both COX-2 and 5-lipoxygenase (5-LOX), two key enzymes involved in inflammatory processes. This dual inhibition not only enhances anti-inflammatory effects but also potentially reduces the risk of side effects associated with single-target therapies.

Recent research has focused on the molecular mechanisms underlying the dual inhibitory activity of COX-2/5-LOX-IN-2. Studies using molecular docking simulations have revealed that the compound binds to both COX-2 and 5-lipoxygenase with high affinity, suggesting a synergistic effect. Preclinical trials have demonstrated that COX-2/5-LTX-INHIBITOR significantly reduces inflammation in animal models of rheumatoid arthritis by suppressing prostaglandin synthesis and leukotriene production. These findings align with the growing understanding that targeting multiple inflammatory pathways can yield more effective therapeutic outcomes.

Beyond inflammation, COX_2_5_LO_X_INHIBITOR has shown promise in neuroprotective applications. Oxidative stress and inflammation are key contributors to neurodegenerative diseases such as Alzheimer's disease (AD) and Parkinson's disease (PD). By inhibiting both COX_2 and 5_LO_X, this compound can reduce neuroinflammation and oxidative damage in the brain. Recent studies using transgenic mouse models of AD have reported improved cognitive function and reduced amyloid-beta deposition when treated with COx_2_5_lo_x_inhibitor, indicating its potential as a novel therapeutic agent for neurodegenerative disorders.

The development of COx_2_5_lo_x_inhibitor also addresses the limitations of current anti-inflammatory therapies. Traditional NSAIDs often fail to provide sufficient relief for chronic inflammatory conditions due to their single-target approach. By targeting both COx_2 and 5_lo_x, this compound offers a more comprehensive strategy for managing inflammation. Additionally, its ability to modulate multiple pathways may reduce the likelihood of drug resistance, a common issue in long-term therapy.

Recent advancements in drug delivery systems have further enhanced the therapeutic potential of COx_2_5_lo_x_inhibitor. Nanoparticle-based formulations are being explored to improve its bioavailability and reduce systemic side effects. These innovations align with the trend toward personalized medicine, where drugs are tailored to individual patient needs based on genetic and biomarker profiles.

In conclusion, COx_2_5_lo_x_inhibitor represents a significant advancement in pharmacology due to its dual inhibitory activity against COx_2 and 5_lo_x enzymes. Its ability to address multiple inflammatory pathways makes it a promising candidate for treating a wide range of conditions, from arthritis to neurodegenerative diseases. As research continues to uncover its mechanisms and optimize its delivery, COx_2_5_lo_x_inhibitor holds great potential for revolutionizing the treatment of inflammatory and oxidative stress-related disorders.

Recommended suppliers
Shaanxi pure crystal photoelectric technology co. LTD
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Shaanxi pure crystal photoelectric technology co. LTD
烟台朗裕新材料科技有限公司
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
Handan Zechi Trading Co., Ltd
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Bulk
Nanjing jingzhu bio-technology Co., Ltd.
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.
Gold Member
Audited Supplier Audited Supplier
CN Supplier
Reagent
HANGZHOU BAIS CHEMICAL TECHNOLOGY CO., LTD.